Cas no 7358-93-2 (3-cyclopropylprop-2-ynoic acid)

• Product Name: 3-cyclopropylprop-2-ynoic acid
• CAS No: 7358-93-2
• MF: C₆H₆O₂
• MW: 110.110641956329
• MDL: MFCD03035228
• CID: 978220
• PubChem ID: 639962
• Update Time: 2025-04-23

3-cyclopropylprop-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyclopropylpropiolic acid
• 3-cyclopropylprop-2-ynoic acid
• 3-cyclopropylprop-2-ynoic acid(SALTDATA: FREE)
• 3-Cyclopropyl-2-propynoic acid
• Cyclopropanepropiolic acid
• Cyclopropylpropiolsaeure
• EN300-147170
• IJODLTUIUAZITN-UHFFFAOYSA-N
• SCHEMBL7934238
• AKOS005594109
• F9994-5201
• Z1198161308
• MFCD03035228
• 7358-93-2
• 3-Cyclopropylpropiolicacid
• E79809
• 2-propynoic acid, 3-cyclopropyl-
• DTXSID50348681
• FT-0747607
• 3-Cyclopropyl-2-propynoic acid, 95%
• InChI=1/C6H6O2/c7-6(8)4-3-5-1-2-5/h5H,1-2H2,(H,7,8
• AS-60277
• STK676025
• DA-41532
• ALBB-030605

• MDL： MFCD03035228
• Inchi： 1S/C6H6O2/c7-6(8)4-3-5-1-2-5/h5H,1-2H2,(H,7,8)
• InChI Key： IJODLTUIUAZITN-UHFFFAOYSA-N
• SMILES： OC(C#CC1CC1)=O

Computed Properties

• Exact Mass: 110.03700
• Monoisotopic Mass: 110.036779430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Melting Point: 63-68 °C
• PSA: 37.30000
• LogP: 0.48440

3-cyclopropylprop-2-ynoic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on 3-cyclopropylprop-2-ynoic acid

3-Cyclopropylpropiolic Acid: A Comprehensive Overview

3-Cyclopropylpropiolic acid, also known by its CAS registry number CAS No.7358-93-2, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with the molecular formula C₆H₈O₂, has garnered attention due to its unique structural properties and potential applications in various industries. Recent studies have shed light on its synthesis, characterization, and functionalization, making it a subject of extensive research.

The structure of 3-cyclopropylpropiolic acid consists of a cyclopropane ring fused to a propiolic acid moiety, which imparts it with distinctive electronic and steric properties. The cyclopropane ring introduces strain into the molecule, making it highly reactive and versatile for various chemical transformations. The propiolic acid group, on the other hand, contributes to its ability to participate in polymerization reactions and other functional group transformations.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 3-cyclopropylpropiolic acid. Researchers have explored catalytic asymmetric synthesis routes, which not only enhance the yield but also provide access to enantiomerically pure products. These methods leverage transition metal catalysts and chiral ligands to achieve high enantioselectivity, paving the way for applications in pharmaceuticals and agrochemicals.

The physical and chemical properties of 3-cyclopropylpropiolic acid have been extensively studied to understand its behavior under various conditions. Its melting point, boiling point, density, and solubility parameters are critical for determining its suitability in different industrial processes. For instance, its relatively low melting point makes it suitable for applications requiring thermal stability at moderate temperatures.

In terms of applications, 3-cyclopropylpropiolic acid has found utility in polymer science as a monomer for synthesizing advanced materials. Its ability to undergo polymerization reactions has led to the development of novel polymers with tailored mechanical and thermal properties. Additionally, it serves as an intermediate in the synthesis of complex organic molecules, including bioactive compounds with potential therapeutic applications.

The biological activity of 3-cyclopropylpropiolic acid has also been a focal point of recent research efforts. Studies indicate that this compound exhibits moderate antimicrobial activity against certain bacterial strains, suggesting its potential as an antimicrobial agent or a lead compound for drug discovery.

In conclusion, 3-cyclopropylpropiolic acid, with its unique structure and versatile properties, continues to be a subject of intense research across multiple disciplines. Its applications span from materials science to pharmaceuticals, underscoring its importance in modern chemistry.